Cas no 2089707-49-1 (2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid)
2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid
- 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid
-
- Inchi: 1S/C11H19NO3/c1-2-9(10(13)14)12-5-3-11(4-6-12)7-15-8-11/h9H,2-8H2,1H3,(H,13,14)
- InChI Key: MRSFZPXEIJOGRD-UHFFFAOYSA-N
- SMILES: O1CC2(C1)CCN(C(C(=O)O)CC)CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- XLogP3: -1.3
- Topological Polar Surface Area: 49.8
2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O167756-100mg |
2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid |
2089707-49-1 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | O167756-500mg |
2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid |
2089707-49-1 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | O167756-1g |
2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid |
2089707-49-1 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F6543-6564-0.25g |
2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid |
2089707-49-1 | 95%+ | 0.25g |
$595.0 | 2023-09-06 | |
| Life Chemicals | F6543-6564-0.5g |
2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid |
2089707-49-1 | 95%+ | 0.5g |
$627.0 | 2023-09-06 | |
| Life Chemicals | F6543-6564-1g |
2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid |
2089707-49-1 | 95%+ | 1g |
$660.0 | 2023-09-06 | |
| Life Chemicals | F6543-6564-2.5g |
2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid |
2089707-49-1 | 95%+ | 2.5g |
$1439.0 | 2023-09-06 | |
| Life Chemicals | F6543-6564-5g |
2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid |
2089707-49-1 | 95%+ | 5g |
$2167.0 | 2023-09-06 | |
| Life Chemicals | F6543-6564-10g |
2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid |
2089707-49-1 | 95%+ | 10g |
$3034.0 | 2023-09-06 |
2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid
Comprehensive Overview of 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid (CAS No. 2089707-49-1)
2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid (CAS No. 2089707-49-1) is a structurally unique compound featuring a spirocyclic framework, which combines a 2-oxa-7-azaspiro[3.5]nonane core with a butanoic acid side chain. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The compound's spirocyclic motif is particularly noteworthy, as it enhances conformational rigidity, a property highly sought after in the design of bioactive molecules with improved target selectivity and metabolic stability.
In recent years, the demand for spirocyclic compounds like 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid has surged, driven by their prominence in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). Researchers are actively exploring its utility in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease therapeutics. The compound's aza-oxa spirocycle also aligns with the growing interest in saturated heterocycles, which are increasingly favored over flat aromatic systems due to their improved solubility and reduced toxicity profiles.
The synthesis of CAS No. 2089707-49-1 typically involves multi-step organic transformations, including ring-closing reactions and selective functionalization of the spirocyclic core. Advanced techniques such as flow chemistry and enzymatic catalysis have been employed to optimize its production, addressing scalability challenges often associated with complex heterocycles. These innovations resonate with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing, topics frequently searched in academic and industrial forums.
From a commercial perspective, 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid is cataloged by leading chemical suppliers as a high-value intermediate. Its applications extend to peptide mimetics and covalent inhibitor development, areas where precision in molecular geometry is critical. Analytical characterization via NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography confirms its structural integrity, ensuring reproducibility for end-users—a key concern for researchers vetting novel compounds.
Emerging trends also highlight the role of CAS No. 2089707-49-1 in AI-driven drug discovery. Computational models trained on spirocyclic libraries leverage its structural features to predict novel bioactivities, a topic dominating recent scientific literature. Furthermore, its compatibility with click chemistry protocols makes it a candidate for bioconjugation strategies, answering frequent queries about modular approaches to drug delivery systems.
In summary, 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid exemplifies the convergence of innovative synthetic chemistry and cutting-edge therapeutic platforms. Its spirocyclic design addresses contemporary challenges in drug development while aligning with sustainability goals—a dual appeal that underscores its relevance in modern research pipelines.
2089707-49-1 (2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)